Cas no 83933-03-3 (Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol)

Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol structure

83933-03-3 structure

Product name:Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol

CAS No:83933-03-3

MF:C₃₅H₃₀O₅

MW:530.609710216522

CID:706944

Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol Chemical and Physical Properties

Names and Identifiers

- Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol
- Calix[5]arene
- Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadec
- 31,32,33,34,35-pentahydroxycalix[5]arene
- p-H-Calix[5]arene
- Inchi： 1S/C35H30O5/c36-31-21-6-1-7-22(31)17-24-9-3-11-26(33(24)38)19-28-13-5-15-30(35(28)40)20-29-14-4-12-27(34(29)39)18-25-10-2-8-23(16-21)32(25)37/h1-15,36-40H,16-20H2
- InChI Key： QEUBHEGFPPTWLY-UHFFFAOYSA-N
- SMILES： OC1C2CC3C(O)=C(CC4C(O)=C(CC5C(O)=C(CC6C(O)=C(CC=1C=CC=2)C=CC=6)C=CC=5)C=CC=4)C=CC=3

Computed Properties

Exact Mass: 530.20900
Monoisotopic Mass: 530.209324
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 40
Rotatable Bond Count: 0
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 7.8
Tautomer Count: nothing
Topological Polar Surface Area: 101

Experimental Properties

Color/Form: Not available
Density: 1.0846 (rough estimate)
Melting Point: 292 °C
Boiling Point: 570.01°C (rough estimate)
Flash Point: 294.4°C
Refractive Index: 1.5400 (estimate)
PSA: 101.15000
LogP: 6.48200
Solubility: Not available

Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 37/39-26
Hazardous Material Identification：
Risk Phrases：R36/37/38

Hexacyclo[25.3.1.13,7.19,13.115,19.121,25]pentatriaconta-1(31),3,5,7(35),9,11,13(34),15,17,19(33),21,23,25(32),27,29-pentadecaene-31,32,33,34,35-pentol Production Method

Synthetic Circuit 1

81475-22-1

83933-03-3

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Toluene ; rt; 3 h, rt
1.2 Reagents: Water ; cooled

Reference

A flexible self-folding receptor for coronene

Lozano, David; et al, Chemical Science, 2019, 10(44), 10351-10355

Synthetic Circuit 2

98-54-4

83933-03-3

Reaction Conditions

Reference

Synthesis of calixarenes

Haino, T.; et al, Science of Synthesis, 2010, 45, 1193-1265

Synthetic Circuit 3

138452-84-3

83933-03-3

Reaction Conditions

Reference

Synthesis of calixarenes

Haino, T.; et al, Science of Synthesis, 2010, 45, 1193-1265

Synthetic Circuit 4

81475-22-1

83933-03-3

Reaction Conditions

Reference

Synthesis of calixarenes

Haino, T.; et al, Science of Synthesis, 2010, 45, 1193-1265

Synthetic Circuit 5

98-54-4

83933-03-3

Reaction Conditions

1.1 Catalysts: Lithium hydroxide Solvents: Tetralin , Water ; 15 - 30 min, 95 °C; 95 °C → 85 °C; 1.5 h, 85 °C; 85 °C → 230 °C; 5 min, 230 °C → 190 °C; 10 min, 185 - 190 °C; 180 °C → 160 °C; 3 h, 160 °C
2.1 Reagents: Aluminum chloride Solvents: Toluene ; rt; 3 h, rt
2.2 Reagents: Water ; cooled

Reference

A flexible self-folding receptor for coronene

Lozano, David; et al, Chemical Science, 2019, 10(44), 10351-10355